Cas no 203303-04-2 (2-(4-Fluorobenzyl)thioethanol)

• Product Name: 2-(4-Fluorobenzyl)thioethanol
• CAS No: 203303-04-2
• MF: C₉H₁₁FOS
• MW: 186.246444940567
• MDL: MFCD00040913
• CID: 868723
• PubChem ID: 335545
• Update Time: 2025-04-19

2-(4-Fluorobenzyl)thioethanol Chemical and Physical Properties

Names and Identifiers

• 2-((4-Fluorobenzyl)thio)ethanol
• 2-[(4-fluorobenzyl)thio]ethanol(SALTDATA: FREE)
• 2-[(4-fluorophenyl)methylsulfanyl]ethanol
• 2-[(4-fluorobenzyl)sulfanyl]ethanol
• AC1L7HPP
• AG-E-48987
• Ambcb9070910
• CTK4E3937
• NSC345673
• SureCN5394344
• 2-(4-Fluorobenzyl)thioethanol

• MDL： MFCD00040913
• Inchi： 1S/C9H11FOS/c10-9-3-1-8(2-4-9)7-12-6-5-11/h1-4,11H,5-7H2
• InChI Key： ZPOGPEPCFFSJEK-UHFFFAOYSA-N
• SMILES： S(CCO)CC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 186.05100
• Monoisotopic Mass: 186.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.205
• Boiling Point: 301.8°C at 760 mmHg
• Flash Point: 136.3°C
• Refractive Index: 1.56
• PSA: 45.53000
• LogP: 2.05120
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-(4-Fluorobenzyl)thioethanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes